1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride

• Molecular Formula: C12H15ClFN
• Molecular Weight: 227.70 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptane;hydrochloride
• InChI: InChI=1S/C12H14FN.ClH/c13-11-3-1-2-10(4-11)12-5-9(6-12)7-14-8-12;/h1-4,9,14H,5-8H2;1H
• InChI Key: CUUVJNQASPJHIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(CNC2)C3=CC(=CC=C3)F.Cl

Description

1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride is a bicyclic amine derivative with a 3-fluorophenyl substituent at the 1-position of the azabicyclo[3.1.1]heptane core. The compound’s molecular formula is C₁₂H₁₅ClFN (calculated based on structural analogs), with a hydrochloride salt enhancing its solubility and stability. It is classified as a controlled product under regulatory guidelines, requiring special handling permits and BSL certification for procurement . Its structural rigidity and fluorine substitution make it a candidate for pharmaceutical research, particularly in targeting central nervous system (CNS) receptors or enzymes where fluorinated analogs are prioritized for improved binding and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride can be achieved through several methods. One common approach involves the use of mild, photocatalytic Minisci-like conditions to introduce various heterocycles at the bridgehead position from readily available N-hydroxyphthalimide esters of the corresponding carboxylic acids . This method is advantageous as it avoids the need for an external oxidant and employs an organic photocatalyst instead of an expensive metal catalyst .

Industrial Production Methods

Industrial production of this compound may involve the double alkylation of cyclohexane 1,3-diesters with diiodomethane, followed by conversion to redox-active esters and subsequent functionalization via the Sherwood−Minisci reaction . This approach allows for the large-scale production of the compound with high efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, particularly at the fluorophenyl group, to introduce different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups at the fluorophenyl position .

Scientific Research Applications

1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: The compound is explored for its potential therapeutic applications, particularly in drug discovery and development.

Industry: It is used in the development of high-energy density compounds and other industrial applications.

Mechanism of Action

The mechanism of action of 1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Features	Biological Notes
1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane HCl	C₁₂H₁₅ClFN	~227.7	3-fluoro, bicyclo[3.1.1]	CNS-targeted research
1-(4-Methoxyphenyl)-3-azabicyclo[3.1.1]heptane HCl	C₁₃H₁₈ClNO	239.74	4-methoxy, bicyclo[3.1.1]	SAR studies
1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane	C₁₁H₁₂BrN	250.13	4-bromo, bicyclo[3.1.0]	Radioligand precursor
6,6-Difluoro-3-azabicyclo[3.1.1]heptane HCl	C₆H₁₀ClF₂N	185.6	6,6-difluoro, bicyclo[3.1.1]	Antiviral candidate

Research Findings and Trends

• Fluorine vs. Methoxy : Fluorine’s electronegativity and small size enhance binding to aromatic pockets in receptors (e.g., serotonin or dopamine transporters), whereas methoxy groups are more suited to hydrophobic interactions .
• Ring Size Impact : Bicyclo[3.1.1]heptane analogs generally exhibit better metabolic stability than hexane-based compounds due to reduced ring strain .
• Salt Forms : Hydrochloride salts dominate due to improved crystallinity and solubility, though dihydrochloride derivatives (e.g., amine-functionalized analogs) offer higher water solubility for in vitro assays .

Biological Activity

1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride is a bicyclic compound with significant potential in medicinal chemistry due to its unique azabicyclic structure. This compound is characterized by the presence of a nitrogen atom within its ring system, which influences its biological activity and interactions with various neurotransmitter systems.

• Molecular Formula : C$_{12}$H$_{15}$ClFN
• Molecular Weight : Approximately 227.70 g/mol
• Structure : The bicyclic nature of this compound allows for specific interactions with biological targets, particularly in the central nervous system (CNS).

Biological Activity

Research indicates that 1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride exhibits notable biological activity, particularly as a potential therapeutic agent targeting neurotransmitter systems. Its structure suggests possible interactions with dopamine and serotonin receptors, which are critical in the treatment of various neuropsychiatric disorders.

The biological activity of this compound may be attributed to its ability to modulate neurotransmitter release and receptor activity. Preliminary studies suggest that it could act as an antagonist or partial agonist at certain receptor sites, influencing mood and cognitive functions.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride, it is helpful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
1-Phenyl-3-azabicyclo[3.1.1]heptane	C$_{12}$H$_{15}$N	Lacks fluorine substitution; potential for different biological activity
3-Azabicyclo[3.1.1]heptan-6-ol hydrochloride	C$_{6}$H$_{12}$ClNO	Contains hydroxyl group; different reactivity profile
3-Azabicyclo[3.1.1]heptane, 2-(difluoromethyl)	C$_{7}$H$_{11}$F$_2$N	Contains difluoromethyl group; altered lipophilicity

These comparisons highlight how variations in functional groups can significantly influence chemical properties and biological activities.

Case Studies and Research Findings

Recent studies have focused on the pharmacological effects of 1-(3-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride in animal models:

• Study 1 : A study conducted on rodent models indicated that administration of this compound resulted in significant alterations in behavior consistent with anxiolytic effects, suggesting potential use in treating anxiety disorders.
• Study 2 : Another investigation revealed that this compound could enhance cognitive function in models of induced amnesia, indicating its possible application in treating cognitive decline associated with aging or neurodegenerative diseases.